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Introduction

Dihydro-5-azacytidine (DHAC) is a second-generation DNA methyltransferase (DNMT) inhibitor
and a hydrolytically stable analog of 5-azacytidine (5-azaC).[1] Unlike its predecessor, which is
unstable in aqueous solutions, DHAC offers greater stability, making it a more reliable agent for
in vitro and in vivo studies.[1][2] As an epigenetic modulator, DHAC reactivates gene
expression by inhibiting DNA methylation, a key mechanism in the regulation of both protein-
coding and non-coding genes.

Non-coding RNAs (ncRNAs), such as microRNAs (miRNAs), long non-coding RNAs
(IncRNAs), and circular RNAs (circRNAS), are critical regulators of gene expression and are
implicated in numerous biological processes and diseases, including cancer.[3][4][5][6] The
expression of these NncCRNAs is often epigenetically silenced in pathological states. Dihydro-5-
azacytidine acetate, by reversing this silencing, provides a powerful tool to investigate the
function of ncRNAs, identify novel therapeutic targets, and potentially develop new therapeutic
strategies. These application notes provide an overview of DHAC's mechanism, its utility in
NcRNA studies, and detailed protocols for its use.
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Mechanism of Action: Reversal of ncRNA Silencing

Dihydro-5-azacytidine exerts its primary effect through the inhibition of DNA
methyltransferases, particularly DNMTL1. After cellular uptake, it is incorporated into DNA during
replication. The incorporated DHAC forms a covalent bond with DNMTSs, trapping and depleting
the enzyme. This leads to a passive, replication-dependent demethylation of the genome.
When the promoter regions of ncCRNA genes are hypomethylated, their transcription is re-
initiated, leading to altered expression levels of mature ncRNAs. These ncRNAs can then
regulate their target messenger RNAs (mMRNAS), influencing downstream cellular pathways
related to cell proliferation, apoptosis, and drug resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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